Cas no 94054-40-7 (1-(4-methylbenzyl)-1H-pyrrole)

• Product Name: 1-(4-methylbenzyl)-1H-pyrrole
• CAS No: 94054-40-7
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 883789
• PubChem ID: 272433
• Update Time: 2025-04-19

1-(4-methylbenzyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylbenzyl)-1H-pyrrole
• 1-[(4-methylphenyl)methyl]pyrrole
• AKOS008961622
• NSC116807
• DTXSID50297605
• SCHEMBL13946670
• 94054-40-7
• InChI=1/C12H13N/c1-11-4-6-12(7-5-11)10-13-8-2-3-9-13/h2-9H,10H2,1H
• NSC-116807

• Inchi： 1S/C12H13N/c1-11-4-6-12(7-5-11)10-13-8-2-3-9-13/h2-9H,10H2,1H3
• InChI Key： BKMDGFGFVPFAEA-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 171.105
• Monoisotopic Mass: 171.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Density: 0.95
• Boiling Point: 267.3°C at 760 mmHg
• Flash Point: 115.5°C
• Refractive Index: 1.545